2-(2-((3,5-dimethoxybenzyl)thio)thiazol-4-yl)-N-(pyridin-4-ylmethyl)acetamide

• IUPAC Name: 2-[2-[(3,5-dimethoxyphenyl)methylsulfanyl]-1,3-thiazol-4-yl]-N-(pyridin-4-ylmethyl)acetamide
• InChI: InChI=1S/C20H21N3O3S2/c1-25-17-7-15(8-18(10-17)26-2)12-27-20-23-16(13-28-20)9-19(24)22-11-14-3-5-21-6-4-14/h3-8,10,13H,9,11-12H2,1-2H3,(H,22,24)
• InChI Key: UQPADFIEXNYXBL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)CSC2=NC(=CS2)CC(=O)NCC3=CC=NC=C3)OC
• Molecular Formula: C20H21N3O3S2
• Molecular Weight: 415.5 g/mol

Description

2-(2-((3,5-dimethoxybenzyl)thio)thiazol-4-yl)-N-(pyridin-4-ylmethyl)acetamide, also known as DT-010, is a novel thiazole compound that has gained attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

Src Kinase Inhibitory and Anticancer Activities

• Study Findings : Derivatives of this compound, particularly thiazolyl N-benzyl-substituted acetamide derivatives, have been synthesized and evaluated for their inhibitory activities against Src kinase. Such compounds, including KX2-391, have shown promise in inhibiting cell proliferation in various cancer cell lines (Fallah-Tafti et al., 2011).

Antitumor Evaluation of Heterocyclic Compounds

• Study Findings : Heterocyclic compounds derived from similar molecular structures have been synthesized and showed high inhibitory effects when screened for antiproliferative activity against human cancer cell lines, including breast adenocarcinoma and non-small cell lung cancer (Shams et al., 2010).

Antitumor and Antioxidant Evaluation

• Study Findings : N-substituted-2-amino-1,3,4-thiadiazoles, which are structurally related, have been synthesized and evaluated for their antitumor and antioxidant activities. Some of these compounds exhibited promising activities, highlighting the potential of this chemical structure in cancer research (Hamama et al., 2013).

Phosphoinositide 3-Kinase (PI3K)/Mammalian Target of Rapamycin (mTOR) Inhibitors

• Study Findings : Investigations into various 6,5-heterocycles, including those related to the given compound, have shown that they can serve as potent and efficacious inhibitors of PI3Kα and mTOR, which are crucial in cancer therapies (Stec et al., 2011).

Anti-Lung Cancer Activity

• Study Findings : Compounds such as 6-Fluorobenzo[b]pyran-4-one, which share structural similarities with the given compound, have been tested against human cancer cell lines and showed anticancer activity at low concentrations compared to reference drugs (Hammam et al., 2005).